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SSR128129E Storage & Handling FAQ

Here are answers to common questions regarding the storage and handling of SSR128129E:

What are the recommended long-term storage conditions for SSR128129E?

Powder Form: For long-term stability, store the pure powder at -20°C in a tightly sealed container to

protect it from moisture [1].
Solution Form: If dissolved in DMSO, stock solutions should be stored at -80°C for long-term use

(up to 6 months) or at -20°C for shorter periods (up to 1 month). Always use freshly opened DMSO to
avoid water absorption, which can affect solubility [2].

How do I prepare and store working solutions for in vivo studies? The following table summarizes

validated formulations for animal studies. It is crucial to prepare these solutions in the specified order and

use them immediately for optimal results [3] [4]:

Purpose
Formulation
Composition

Final
Concentration

Preparation Notes

Homogeneous
Suspension

1% CMC-Na ≥5 mg/mL Add 5 mg of SSR128129E to 1
mL of CMC-Na solution and mix

evenly [3] [4].
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Purpose
Formulation
Composition

Final
Concentration

Preparation Notes

Clear Solution 5% DMSO, 40%

PEG300, 5% Tween 80,
50% ddH₂O

3.45 mg/mL

(9.96 mM)

Add DMSO stock to PEG300,

then Tween 80, finally ddH₂O [3]
[4].

Clear Solution 5% DMSO, 95% Corn Oil 0.43 mg/mL
(1.24 mM)

Add clarified DMSO stock
directly to corn oil and mix

evenly [3] [4].

What is the solubility profile of SSR128129E? Understanding solubility is key to preparing stock

solutions. The table below lists data from supplier assays [3] [2] [4]:

Solvent Solubility

DMSO ~69 mg/mL (155.93 - 199.24 mM) [3] [2] [4]

Water ~1 mg/mL (2.88 mM) [3] [4]

Ethanol Insoluble [3] [4]

What are the key safety considerations when handling this compound? SSR128129E is classified as

harmful if swallowed (H302) and very toxic to aquatic life with long-lasting effects (H410). Always use

appropriate personal protective equipment (PPE), avoid generating dust, and follow proper waste disposal

procedures to prevent environmental release [1].

Experimental Workflow for Storage and Formulation

To visualize the process of going from stored compound to a ready-to-use experimental solution, the

following diagram outlines the key steps and decision points:
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Start: SSR128129E Storage

Stored as powder at -20°C

Is the experiment
in vitro or in vivo?

In Vitro Application

In Vitro

In Vivo Application

In Vivo

Reconstitute in fresh,
dry DMSO

Select in vivo
formulation

Use prepared solution
IMMEDIATELY

Clear Solution
(5% DMSO, 40% PEG300
5% Tween 80, 50% ddH₂O)

Aqueous Solution

Clear Solution
(5% DMSO, 95% Corn Oil)

Oil-based Solution

Homogeneous Suspension
(1% CMC-Na)

Suspension
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s548012?utm_src=pdf-body-img
https://www.smolecule.com/products/s548012?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC7301.html
https://www.medchemexpress.com/SSR128129E.html
https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.smolecule.com/products/b548012#ssr128129e-stability-storage-conditions
https://www.smolecule.com/products/b548012#ssr128129e-stability-storage-conditions
https://www.smolecule.com/products/b548012#ssr128129e-stability-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548012?utm_src=pdf-bulk
https://www.smolecule.com/products/s548012?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s548012?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

